2-(4-Nonylphenoxy)benzaldehyde
Overview
Description
“2-(4-Nonylphenoxy)benzaldehyde” is a chemical compound with the molecular formula C22H28O2 . It has an average mass of 324.457 Da and a mono-isotopic mass of 324.208923 Da .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C22H28O2/c1-2-3-4-5-6-7-8-11-19-14-16-21(17-15-19)24-22-13-10-9-12-20(22)18-23/h9-10,12-18H,2-8,11H2,1H3 . This code represents the molecular structure of the compound.
Scientific Research Applications
Synthesis and Characterization
Benzaldehydes are pivotal in synthetic organic chemistry due to their role as intermediates in the synthesis of natural products and pharmaceutical drugs. For instance, efficient methodologies for synthesizing labeled benzaldehydes through regio-selective formylation have been developed, showcasing the compound's utility in creating highly functionalized derivatives for research and industrial applications (Boga et al., 2014). Additionally, benzaldehydes have been used in the preparation of biocompatible chemosensors for pH, which can distinguish between normal cells and cancer cells, demonstrating their potential in biomedical applications (Dhawa et al., 2020).
Catalysis and Chemical Reactions
Benzaldehydes also play a crucial role in catalysis and various chemical reactions. For instance, the palladium-catalyzed hydrodeoxygenation of 2-hydroxybenzaldehyde has been studied using density functional theory, indicating the potential of benzaldehydes in catalytic conversion processes (Verma & Kishore, 2017). Such studies are essential for developing sustainable chemical processes and understanding the mechanisms at the molecular level.
Environmental and Green Chemistry
The research extends to environmental applications, such as the selective oxidation of benzyl alcohol to benzaldehyde under mild conditions using NiFe2O4 nanoparticles. This demonstrates an environmentally friendly approach to synthesizing important industrial chemicals (Iraqui et al., 2020). Moreover, the use of sulfated Ti-SBA-15 catalysts for the oxidation of benzyl alcohol to benzaldehyde highlights the optimization of conditions for enhanced chemical production, contributing to advancements in catalysis and material science (Sharma et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-(4-Nonylphenoxy)benzaldehyde are the cellular antioxidation systems . This compound disrupts these systems, which should be an effective method for controlling fungal pathogens .
Mode of Action
This compound interacts with its targets by destabilizing cellular redox homeostasis and/or antioxidation systems . This disruption is achieved through the redox-active properties of the compound . The antifungal activity of the benzaldehydes is through disruption of cellular antioxidation .
Biochemical Pathways
The affected pathways are those involved in the oxidative stress-response . The compound disrupts these pathways, leading to downstream effects such as the inhibition of fungal growth .
Result of Action
The molecular and cellular effects of this compound’s action include the inhibition of fungal growth . This is achieved through the disruption of cellular antioxidation components of fungi, such as superoxide dismutases, glutathione reductase, etc .
Action Environment
It is known that the compound can function as a chemosensitizing agent in concert with conventional drugs or fungicides to improve antifungal efficacy . Chemosensitization can reduce costs, abate resistance, and alleviate negative side effects associated with current antifungal treatments .
properties
IUPAC Name |
2-(4-nonylphenoxy)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28O2/c1-2-3-4-5-6-7-8-11-19-14-16-21(17-15-19)24-22-13-10-9-12-20(22)18-23/h9-10,12-18H,2-8,11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USKNEHHWGYJIGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC1=CC=C(C=C1)OC2=CC=CC=C2C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801306025 |
Source
|
| Record name | 2-(4-Nonylphenoxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801306025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
478050-19-0 |
Source
|
| Record name | 2-(4-Nonylphenoxy)benzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=478050-19-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Nonylphenoxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801306025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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